Cas no 2639444-58-7 (2-{1-(tert-butoxy)carbonyl-5-cyano-2,3-dihydro-1H-indol-3-yl}acetic acid)

• Product Name: 2-{1-(tert-butoxy)carbonyl-5-cyano-2,3-dihydro-1H-indol-3-yl}acetic acid
• CAS No: 2639444-58-7
• MF: C₁₆H₁₈N₂O₄
• MW: 302.325124263763
• CID: 5641881
• PubChem ID: 165898260
• Update Time: 2025-08-05

2-{1-(tert-butoxy)carbonyl-5-cyano-2,3-dihydro-1H-indol-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2639444-58-7
• 2-{1-[(tert-butoxy)carbonyl]-5-cyano-2,3-dihydro-1H-indol-3-yl}acetic acid
• EN300-27783369
• 2-{1-(tert-butoxy)carbonyl-5-cyano-2,3-dihydro-1H-indol-3-yl}acetic acid

• Inchi： 1S/C16H18N2O4/c1-16(2,3)22-15(21)18-9-11(7-14(19)20)12-6-10(8-17)4-5-13(12)18/h4-6,11H,7,9H2,1-3H3,(H,19,20)
• InChI Key： GWJXFEIILJYFGP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2C=CC(C#N)=CC=2C(CC(=O)O)C1)=O

Computed Properties

• Exact Mass: 302.12665706g/mol
• Monoisotopic Mass: 302.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 90.6Ų

Additional information on 2-{1-(tert-butoxy)carbonyl-5-cyano-2,3-dihydro-1H-indol-3-yl}acetic acid

Introduction to 2-{1-(tert-butoxy)carbonyl-5-cyano-2,3-dihydro-1H-indol-3-yl}acetic acid (CAS No. 2639444-58-7)

2-{1-(tert-butoxy)carbonyl-5-cyano-2,3-dihydro-1H-indol-3-yl}acetic acid, identified by its CAS number 2639444-58-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of indole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butoxycarbonyl (Boc) group and a cyano substituent, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The Boc group in the molecule serves as an effective protecting group for amine functionalities, which is a common requirement in multi-step synthetic pathways. This protection-deprotection strategy is crucial in ensuring the selective modification of reactive sites during the synthesis of complex molecules. Additionally, the cyano substituent introduces a polar electron-withdrawing effect, which can influence the electronic properties of the molecule and its interactions with biological targets. Such structural motifs are frequently explored in the design of novel pharmacophores due to their ability to modulate binding affinities and metabolic stability.

Recent advancements in medicinal chemistry have highlighted the importance of indole derivatives in addressing various therapeutic challenges. The indole core is a privileged scaffold that has been extensively studied for its role in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. Specifically, derivatives featuring a 5-cyano substitution have shown promise in inhibiting key enzymes and receptors involved in these pathological processes. For instance, studies have demonstrated that certain indole-based compounds can interact with transcription factors and signaling proteins, thereby regulating gene expression and cellular responses.

The acetic acid moiety at the terminal position of the molecule not only contributes to its solubility but also provides a carboxyl group that can be further functionalized. This versatility allows for the exploration of various derivatization strategies, such as esterification or amidation, which can enhance the pharmacokinetic properties of the compound. In drug discovery pipelines, such functional groups are often engineered to improve bioavailability, reduce toxicity, and prolong circulation time within the body.

In the context of modern drug development, computational modeling and high-throughput screening have become indispensable tools for identifying lead compounds. The structural characteristics of 2-{1-(tert-butoxy)carbonyl-5-cyano-2,3-dihydro-1H-indol-3-yl}acetic acid make it an attractive candidate for virtual screening against large databases of biological targets. Its indole scaffold can be docked into binding pockets of proteins such as kinases, receptors, and enzymes, providing insights into potential mechanisms of action. Furthermore, the presence of both polar and non-polar regions enhances its ability to interact with diverse biological systems.

Experimental validation plays a critical role in confirming the hypotheses generated from computational studies. The synthesis of this compound has been optimized to ensure high yield and purity, enabling rigorous biological testing. Initial pharmacological assays have revealed promising activities in preclinical models relevant to neurological disorders and metabolic diseases. The cyano group, in particular, has been implicated in enhancing binding interactions with certain protein targets by modulating hydrophobicity and charge distribution. This underscores the importance of fine-tuning molecular architecture to achieve desired pharmacological outcomes.

The role of protecting groups like the Boc moiety cannot be overstated in complex synthetic endeavors. These groups prevent unwanted side reactions by masking reactive sites until they are strategically deprotected at later stages of synthesis. This level of control is essential for constructing intricate molecular frameworks without interference from competing reactions. The stability and selectivity of Boc protection under various reaction conditions make it a preferred choice for organic chemists working on challenging synthetic problems.

Recent research has also explored the potential applications of this compound in combination therapies. By leveraging its structural versatility, chemists have synthesized analogs that exhibit synergistic effects when co-administered with other drugs. Such combinations can enhance therapeutic efficacy while minimizing adverse effects. The ability to modify both functional groups—the Boc protected amine and the terminal carboxyl—offers a broad palette for designing multi-target inhibitors or modulators.

The industrial significance of 2-{1-(tert-butoxy)carbonyl-5-cyano-2,3-dihydro-1H-indol-3-yl}acetic acid extends beyond academic research into practical applications in drug manufacturing. Its synthesis involves well-established protocols that can be scaled up for commercial production without compromising quality or yield. This scalability is crucial for translating laboratory discoveries into market-ready pharmaceuticals that meet regulatory standards and patient needs.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. The indole derivative described here represents a convergence of structural innovation and biological insight—a testament to the collaborative nature of modern pharmaceutical science. By integrating knowledge from chemistry, biology, and computational science, researchers are paving the way for more effective treatments that address complex diseases at their molecular roots.